N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-5-(furan-2-yl)-1,2-oxazole-3-carboxamide

• IUPAC Name: N-[2-(3,5-dimethyl-4-thiophen-3-ylpyrazol-1-yl)ethyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H18N4O3S/c1-12-18(14-5-9-27-11-14)13(2)23(21-12)7-6-20-19(24)15-10-17(26-22-15)16-4-3-8-25-16/h3-5,8-11H,6-7H2,1-2H3,(H,20,24)
• InChI Key: MYYOPVQTILUZNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)C2=NOC(=C2)C3=CC=CO3)C)C4=CSC=C4
• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry. They possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. Furan is another heterocyclic compound that is often used in organic synthesis due to its reactivity.

Synthesis Analysis

Thiophene moieties are often synthesized by medicinal chemists to produce a combinatorial library and carry out exhaustive efforts in the search of lead molecules. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Thiophene-containing compounds have been prepared from enaminones via reactions with different nucleophiles and electrophiles. Changing the substituents at position-2 of the thiophene ring significantly affects their biological activity.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

Target of Action

Compounds containing a thiophene nucleus, such as f6525-6414, have been reported to possess a wide range of therapeutic properties . They interact with various biological and physiological functions, suggesting that they may have multiple targets .

Mode of Action

Thiophene derivatives have been reported to exhibit diverse biological activities, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer effects . This suggests that F6525-6414 might interact with its targets in a way that modulates these biological functions.

Biochemical Pathways

Given the wide range of biological activities associated with thiophene derivatives , it can be inferred that F6525-6414 may influence multiple biochemical pathways

Pharmacokinetics

The compound’s molecular formula, as well as some of its physical properties such as melting point, have been reported These properties can influence the compound’s bioavailability and pharmacokinetics

Result of Action

Given the wide range of biological activities associated with thiophene derivatives , it can be inferred that F6525-6414 may have diverse molecular and cellular effects

Future Directions

The synthesis and investigation of new structural prototypes with more effective pharmacological activity is a topic of interest for medicinal chemists. The therapeutic importance of synthetic thiophene has attracted great interest in industry as well as academia.